Cas no 112670-47-0 (4-(2-((tert-Butoxycarbonyl)amino)-3-phenylpropanamido)butanoic acid)

• Product name: 4-(2-((tert-Butoxycarbonyl)amino)-3-phenylpropanamido)butanoic acid
• CAS No: 112670-47-0
• MF: C₁₈H₂₆N₂O₅
• MW: 350.40944
• CID: 182749
• PubChem ID: 3819814

4-(2-((tert-Butoxycarbonyl)amino)-3-phenylpropanamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-TERT-BUTOXYCARBONYLAMINO-3-PHENYL-PROPIONYLAMINO)-BUTYRIC ACID
• 4-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]amino]butanoic acid
• Butanoic acid,4-[[2-[[(1,1-dimethylethoxy)carbonyl]amino]-1-oxo-3-phenylpropyl]amino]-, (S)-(9...
• Butanoic acid,4-[[2-[[(1,1-dimethylethoxy)carbonyl]amino]-1-oxo-3-phenylpropyl]amino]-, (S)-(9CI)
• 4-{[N-(tert-butoxycarbonyl)-D-phenylalanyl]amino}butanoate
• 4-{[N-(tert-butoxycarbonyl)-L-phenylalanyl]amino}butanoate
• 4-{[N-(tert-butoxycarbonyl)phenylalanyl]amino}butanoic acid
• 4-(2-((tert-Butoxycarbonyl)aMino)-3-phenylpropanaMido)butanoic acid
• 112670-47-0
• SCHEMBL16909174
• HMS2761K15
• 4-(2-TERT-BUTOXYCARBONYLAMINO-3-PHENYL-PROPIONYLAMINO)-BUTYRICACID
• AKOS022179660
• MLS000773825
• AKOS000117354
• CHEMBL1894670
• SMR000364684
• 1097632-70-6
• 4-(2-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanamido)butanoic acid
• CS-0231016
• EN300-10665
• Z56347497
• 4-(2-((tert-Butoxycarbonyl)amino)-3-phenylpropanamido)butanoic acid

• Inchi： InChI=1S/C18H26N2O5/c1-18(2,3)25-17(24)20-14(12-13-8-5-4-6-9-13)16(23)19-11-7-10-15(21)22/h4-6,8-9,14H,7,10-12H2,1-3H3,(H,19,23)(H,20,24)(H,21,22)
• InChI Key： MATKQBMBHKZQDC-UHFFFAOYSA-N
• SMILES： C(OC(NC(CC1C=CC=CC=1)C(NCCCC(O)=O)=O)=O)(C)(C)C

Computed Properties

• Exact Mass: 349.17645
• Monoisotopic Mass: 350.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.165
• Boiling Point: 614°Cat760mmHg
• Flash Point: 325.1°C
• PSA: 107.56